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Compound of Interest

Compound Name: Teroxirone

Cat. No.: B1681266 Get Quote

Essential Safety and Handling Guide for Teroxirone
For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of Teroxirone,

also known as Triglycidyl Isocyanurate (TGIC). Adherence to these procedures is essential to

ensure a safe laboratory environment and minimize the risk of exposure to this hazardous

compound.

Teroxirone is a triazene triepoxide with antineoplastic activity, functioning by alkylating and

cross-linking DNA, which inhibits DNA replication.[1][2][3][4] It is classified as a hazardous

substance and is toxic if swallowed or inhaled, can cause serious eye damage, skin irritation,

and may cause genetic defects and allergic skin reactions.[5][6][7]

Hazardous Properties of Teroxirone
A summary of the key hazardous properties of Teroxirone is provided in the table below. This

information is critical for risk assessment and the implementation of appropriate safety controls.
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Hazard Classification Description

Acute Toxicity (Oral) Toxic if swallowed.[5][7]

Acute Toxicity (Inhalation) Toxic if inhaled.[5][7]

Serious Eye Damage/Irritation Causes serious eye damage.[5][6][7]

Skin Corrosion/Irritation
Causes skin irritation.[5] May cause an allergic

skin reaction.[5][7]

Respiratory Sensitization
May cause allergy or asthma symptoms or

breathing difficulties if inhaled.[5]

Germ Cell Mutagenicity May cause genetic defects.[5][7]

Specific Target Organ Toxicity
May cause damage to organs through

prolonged or repeated exposure.[5][7]

Aquatic Hazard (Chronic)
Harmful to aquatic life with long lasting effects.

[5][7]

Quantitative Hazard Data
Parameter Value Species Reference

LD50 (Oral) < 100 mg/kg Male Rat [2]

LD50 (Oral) 255 mg/kg Female Rat [2]

LD50 (Dermal) > 2000 mg/kg Rat [2]

LC50 (Inhalation) 650 mg/m³ (4 hours) Female Rat [2]

Occupational

Exposure Limit (TLV-

TWA)

0.05 mg/m³ Human

Personal Protective Equipment (PPE)
The proper selection and use of PPE are the most critical lines of defense against exposure to

Teroxirone. The following PPE is mandatory when handling this compound.
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Respiratory Protection: A full-face respirator with P3 (or N99/P100) particulate filters is

required to prevent inhalation of the powder.[6][7]

Eye and Face Protection: Chemical safety goggles and a face shield are necessary to

protect against splashes and airborne particles.[6]

Skin Protection:

Gloves: Double gloving with chemically resistant gloves (e.g., nitrile rubber) is required.

Inspect gloves for any signs of degradation or puncture before use.

Coveralls: A disposable, chemical-resistant coverall with a hood is mandatory to prevent

skin contact.

Footwear: Chemical-resistant boots or shoe covers that can be decontaminated or

disposed of are required.

Experimental Protocol: Donning and Doffing of PPE
Proper donning and doffing procedures are crucial to prevent cross-contamination.

Donning (Putting On) PPE:

Hand Hygiene: Wash hands thoroughly with soap and water.

Inner Gloves: Put on the first pair of nitrile gloves.

Coveralls: Step into the chemical-resistant coveralls and pull them up to your waist. Insert

your arms into the sleeves.

Respirator: Put on the full-face respirator and perform a seal check.

Hood: Pull the hood of the coveralls over your head.

Outer Gloves: Put on the second pair of nitrile gloves, ensuring they overlap the sleeves of

the coveralls.

Footwear: Put on chemical-resistant boots or shoe covers.
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Doffing (Taking Off) PPE:

Decontamination: Before removal, decontaminate the exterior of the PPE if grossly

contaminated.

Outer Gloves: Remove the outer pair of gloves, peeling them off without touching the outside

with your bare hands.

Coveralls and Inner Gloves: Remove the coveralls and the inner pair of gloves

simultaneously. Roll the coveralls down and away from your body, turning them inside out.

As you remove your hands from the sleeves, the inner gloves should be pulled off with the

sleeves.

Respirator: Remove the full-face respirator.

Hand Hygiene: Wash hands thoroughly with soap and water.

Donning Procedure

Doffing Procedure

Hand Hygiene Inner Gloves Coveralls Respirator Hood Outer Gloves Footwear

Decontaminate Exterior Outer Gloves Coveralls & Inner Gloves Respirator Hand Hygiene

Click to download full resolution via product page

PPE Donning and Doffing Workflow

Operational Plans
Handling and Storage
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Ventilation: Handle Teroxirone powder only in a certified chemical fume hood or a glove box

to minimize inhalation exposure.

Storage: Store Teroxirone in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[3] The container must be kept tightly closed.

Avoidance: Avoid creating dust. Use appropriate tools for handling powders.

Spill Cleanup Protocol
In the event of a spill, immediate and appropriate action is required to prevent exposure and

contamination.

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Alert: Notify your supervisor and the institutional safety officer.

Secure the Area: Restrict access to the spill area.

PPE: Don the appropriate PPE as described above before entering the spill area.

Containment:

For powder spills, gently cover the spill with absorbent pads to prevent the powder from

becoming airborne.[1] Do not sweep dry powder.

If appropriate, lightly mist the powder with water to reduce dust, but only if water is not

reactive with the compound.

Cleanup:

Carefully scoop the absorbed or wetted material into a designated hazardous waste

container using non-sparking tools.

Wipe the spill area with a wet cloth or absorbent pad, working from the outside in. Place all

used cleaning materials into the hazardous waste container.

Decontamination:
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Wash the spill area with a suitable decontamination solution (e.g., a soap and water

solution), followed by a rinse with water.

Collect all decontamination and rinse solutions as hazardous waste.

Disposal: Seal and label the hazardous waste container according to institutional and

regulatory guidelines.

Disposal Plan
All waste contaminated with Teroxirone is considered hazardous waste and must be disposed

of accordingly.

Waste Collection:

Collect all contaminated solid waste (e.g., gloves, coveralls, absorbent materials, empty

containers) in a clearly labeled, sealed, and chemically compatible hazardous waste

container.

Collect all contaminated liquid waste (e.g., decontamination solutions) in a separate,

labeled, and sealed container.

Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical

name "Teroxirone," and the associated hazards (e.g., Toxic, Mutagenic).

Storage of Waste: Store hazardous waste in a designated, secure area away from general

laboratory traffic and incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety office or a licensed hazardous waste disposal contractor. Do

not dispose of Teroxirone or its contaminated waste down the drain or in the regular trash.

Mechanism of Action: DNA Damage and Apoptosis
Induction
Teroxirone exerts its antineoplastic effects by inducing cell death through a multi-step process.

As a triepoxide, it acts as an alkylating agent, forming covalent bonds with DNA. This leads to
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DNA cross-linking, which physically blocks DNA replication and transcription, ultimately

triggering a cellular stress response. This response involves the activation of the p53 tumor

suppressor protein, a key regulator of the cell cycle and apoptosis. Activated p53 can then

initiate the intrinsic apoptotic pathway, leading to programmed cell death.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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